3-(4-Benzyl-7-chloro-3-oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid

• IUPAC Name: 3-(4-benzyl-7-chloro-3-oxoquinoxalin-2-yl)propanoic acid
• InChI: InChI=1S/C18H15ClN2O3/c19-13-6-8-16-15(10-13)20-14(7-9-17(22)23)18(24)21(16)11-12-4-2-1-3-5-12/h1-6,8,10H,7,9,11H2,(H,22,23)
• InChI Key: RJPOKRWIBHUGTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)N=C(C2=O)CCC(=O)O
• Molecular Formula: C18H15ClN2O3
• DSSTOX Substance ID: DTXSID201152141
• Molecular Weight: 342.8 g/mol
• Solubility: >51.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 568543-95-3

Description

This compound, also known as 3-(4-Benzyl-7-chloro-3-oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid, has a molecular weight of 342.78 and a molecular formula of C18H15ClN2O3. It is used for pharmaceutical testing.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H15ClN2O3/c19-13-6-8-16-15 (10-13)20-14 (7-9-17 (22)23)18 (24)21 (16)11-12-4-2-1-3-5-12/h1-8,10,20H,9,11H2, (H,22,23). This code provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 342.78 and a molecular formula of C18H15ClN2O3. More detailed physical and chemical properties, such as melting point, boiling point, and solubility, were not found in the available sources.

Scientific Research Applications

Antimicrobial and Antibiotic Research

Derivatives of 4-oxoquinoline-3-propanoic acids, which share a structural similarity with the compound , have been explored for their antimicrobial properties. These compounds are considered prospective scaffolds for creating new antimicrobial drugs due to their molecular resemblance to fluoroquinolone antibiotics. Analytical methods for quality control of these active pharmaceutical ingredients have been analyzed and tested, emphasizing the importance of their inclusion in antimicrobial research (Zubkov et al., 2016).

Synthesis and Chemical Properties

Research has also focused on the synthesis of novel compounds related to 3-(4-Benzyl-7-chloro-3-oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid. For instance, studies on the synthesis of novel quinoxalines through ring transformation of quinoxalinyl-benzodiazepine derivatives have been conducted, illustrating the compound's role in the development of new chemical entities with potential pharmacological activities (Kurasawa et al., 1985).

Pharmacological Applications

Derivatives of the compound have been synthesized and investigated for their potential as analgesic modulators for the Transient receptor potential vanilloid 1 (TRPV1), showing promising results in both in vitro and in vivo studies for analgesic activity and sedative activity, as well as good aqueous solubility (Liu et al., 2018).

Analytical and Quality Control

The importance of analytical methods for quality control in the development of pharmaceuticals related to 3-(4-Benzyl-7-chloro-3-oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid has been emphasized. This includes the application of 13C NMR-spectroscopy and liquid chromatography-mass spectrometry (LC-MS/MS) to identify specific by-products of synthesis and to develop quality control methods for these compounds (Zubkov et al., 2016).